Cas no 75513-56-3 (Methyl 5-methyl-2-hexenoate)

• Product Name: Methyl 5-methyl-2-hexenoate
• CAS No: 75513-56-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 90672
• PubChem ID: 5702852
• Update Time: 2025-04-18

Methyl 5-methyl-2-hexenoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-2-hexenoate
• 5-Methyl-2-hexenoic acid methyl ester
• 5-Methyl-2-hex-2-enoic Acid Methyl Ester
• A838440
• 2-Hexenoic acid, 5-methyl-, methyl ester
• (E)-Methyl5-methyl-2-hexenoate
• Methyl 5-methylhex-2-enoate
• (E)-Methyl 5-methyl-2-hexenoate
• 68797-67-1
• SCHEMBL14552889
• AS-54971
• DTXSID5071751
• W11675
• MFCD00137613
• EINECS 272-308-5
• methyl (E)-5-methylhex-2-enoate
• (E)-methyl 5-methylhex-2-enoate
• 75513-56-3
• (E)-5-Methyl-hex-2-enoic acid methyl ester
• NS00036694
• AKOS006228985
• KNSMNULJDOTFMN-GQCTYLIASA-N

• MDL： MFCD00137613
• Inchi： 1S/C8H14O2/c1-7(2)5-4-6-8(9)10-3/h4,6-7H,5H2,1-3H3/b6-4+
• InChI Key： KNSMNULJDOTFMN-GQCTYLIASA-N
• SMILES： O(C)C(/C=C/CC(C)C)=O
• BRN： 5240071

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.899
• Boiling Point: 95-100°C 26mm
• Flash Point: 57°C
• Refractive Index: 1.4363
• PSA: 26.30000
• LogP: 1.76170
• Solubility: 。

Methyl 5-methyl-2-hexenoate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：S26;S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38